Cas no 183172-57-8 (Benzyl 5-formyl-1H-pyrrole-2-carboxylate)

• Product Name: Benzyl 5-formyl-1H-pyrrole-2-carboxylate
• CAS No: 183172-57-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00598552
• CID: 1084312
• PubChem ID: 71349636
• Update Time: 2025-04-20

Benzyl 5-formyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-formyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 5-forMyl-, phenylMethyl ester
• A1-12228
• SB62501
• WLHDCJQRTCXNRP-UHFFFAOYSA-N
• DTXSID10775479
• Z2049889841
• 183172-57-8
• SCHEMBL2705192
• DB-342450
• Benzyl5-formyl-1H-pyrrole-2-carboxylate
• 5-formyl-1H-pyrrole-2-carboxylic acid benzyl ester
• EN300-234715

• MDL： MFCD00598552
• Inchi： 1S/C13H11NO3/c15-8-11-6-7-12(14-11)13(16)17-9-10-4-2-1-3-5-10/h1-8,14H,9H2
• InChI Key： WLHDCJQRTCXNRP-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C=O)N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.2Ų

Benzyl 5-formyl-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)